N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)acetamide

• IUPAC Name: N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C9H6Cl2N2OS2/c1-4(14)12-9-13-6(3-15-9)5-2-7(10)16-8(5)11/h2-3H,1H3,(H,12,13,14)
• InChI Key: RZVNBGGRRYQAQS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=CS1)C2=C(SC(=C2)Cl)Cl
• Molecular Formula: C9H6Cl2N2OS2
• Molecular Weight: 293.2 g/mol

Description

N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)acetamide, also known as DTTA, is a novel compound that has gained significant interest in the scientific community due to its potential applications in various fields. DTTA is a thiazole derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Antimicrobial Activity

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Antioxidant Properties

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Molecular Docking Studies

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Cytotoxic Activity

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Mechanism of Action

Target of Action

The primary target of N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]acetamide is Cyclin-dependent kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, controlling the transition from G1 phase to S phase and ensuring DNA replication.

Mode of Action

It’s likely that it binds to the active site of the enzyme, inhibiting its activity and thus disrupting the cell cycle .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from G1 to S phase. This can lead to cell cycle arrest, preventing the cell from dividing. The downstream effects of this can include apoptosis, or programmed cell death .

Pharmacokinetics

The compound’s absorption, distribution, metabolism, and excretion (adme) would significantly impact its bioavailability .

Result of Action

The molecular and cellular effects of the compound’s action would depend on the specific cell type and the concentration of the compound. Potential effects could include cell cycle arrest, apoptosis, and potentially, the inhibition of tumor growth .